BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the ELA-32
ELISA Kit

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ELA-32(human)

Cat. No.: B15569520

These application notes provide a comprehensive guide for the quantification of Elabela-32
(ELA-32) in biological samples using a sandwich Enzyme-Linked Immunosorbent Assay
(ELISA) kit. This document is intended for researchers, scientists, and drug development
professionals.

Introduction

Elabela (ELA), also known as Apela or Toddler, is a recently identified peptide hormone that
acts as an endogenous ligand for the Apelin Receptor (APJ). The mature 32-amino acid form,
ELA-32, is processed from a larger precursor and plays a crucial role in various physiological
processes. Notably, the ELA-APJ signaling axis is vital for cardiovascular development and
function, with research suggesting its involvement in angiogenesis, regulation of vascular tone,
and maintaining self-renewal of human embryonic stem cells through the PISK/AKT pathway.[1]
Dysregulation of this pathway has been implicated in cardiovascular diseases and cancer.

The ELA-32 ELISA kit is a quantitative immunoassay designed for the sensitive and specific
measurement of human ELA-32 in serum, plasma, and other biological fluids. This assay
employs a sandwich ELISA format, providing a robust tool for investigating the role of ELA-32
in health and disease.

Principle of the Assay

The ELA-32 ELISA kit is based on the sandwich immunoassay technique. A microplate is pre-
coated with a monoclonal antibody specific for ELA-32. During the assay, standards and
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samples are added to the wells, and any ELA-32 present is bound by the immobilized antibody.
Following a washing step, a biotinylated detection antibody specific for ELA-32 is added, which
binds to the captured ELA-32, forming a sandwich. Subsequently, Streptavidin conjugated to
Horseradish Peroxidase (HRP) is added and binds to the biotinylated detection antibody. After
a final wash, a TMB substrate solution is added, which is catalyzed by the HRP to produce a
blue-colored product. The reaction is then stopped by the addition of an acidic stop solution,
resulting in a yellow-colored product. The intensity of the color is directly proportional to the
concentration of ELA-32 in the samples. The absorbance is measured at 450 nm, and the
concentration of ELA-32 is determined by interpolating from a standard curve.

ELA-32 Signaling Pathway

ELA-32 exerts its biological effects by binding to the Apelin Receptor (APJ), a G protein-
coupled receptor (GPCR).[2] This interaction initiates a cascade of intracellular signaling events
that can be broadly categorized into G protein-dependent and (-arrestin-dependent pathways.
[1][3] Key downstream signaling pathways include the PISBK/AKT/mTOR pathway, which is
crucial for cell survival, proliferation, and angiogenesis, and the ERK1/2 (MAPK) pathway.[1][4]
In some cellular contexts, ELA-32 signaling has also been shown to inhibit the TGF-/Smad
pathway.[5]
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Add 50 pL of Diluted Standard,
Blank, or Sample to each well

'

Immediately add 50 pL of
Biotinylated-Conjugate (1x)

'

[ Cover and incubate for 1 hour at 37°Cj

Aspirate and wash wells 3 times

with 1x Wash Buffer

Add 100 pL of Streptavidin-HRP
Working Solution (1x)

'

[ Cover and incubate for 60 minutes at 37°C j

Aspirate and wash wells 5 times

with 1x Wash Buffer

[Add 90 pL of TMB Substrate Solution ]

'

[ Incubate for 20 minutes at 37°C in the darkj

Add 50 pL of Stop Reagent

Read absorbance at 450 nm
within 5 minutes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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